Cas no 71392-06-8 (4H-1-Benzopyran-4-one,2-[(2R,3R)-2,3-dihydro-3-[4-hydroxy-3-[(1Z)-2-(4-hydroxy-3-methoxyphenyl)-1-(hydroxymethyl)ethenyl]-5-methoxyphenyl]-2-(hydroxymethyl)-1,4-benzodioxin-6-yl]-5,7-dihydroxy-,rel-(+)-)

• Product Name: 4H-1-Benzopyran-4-one,2-[(2R,3R)-2,3-dihydro-3-[4-hydroxy-3-[(1Z)-2-(4-hydroxy-3-methoxyphenyl)-1-(hydroxymethyl)ethenyl]-5-methoxyphenyl]-2-(hydroxymethyl)-1,4-benzodioxin-6-yl]-5,7-dihydroxy-,rel-(+)-
• CAS No: 71392-06-8
• MF: C₃₅H₃₀O₁₂
• MW: 642.605511188507
• CID: 569571
• PubChem ID: 6438705
• Update Time: 2025-04-19

4H-1-Benzopyran-4-one,2-[(2R,3R)-2,3-dihydro-3-[4-hydroxy-3-[(1Z)-2-(4-hydroxy-3-methoxyphenyl)-1-(hydroxymethyl)ethenyl]-5-methoxyphenyl]-2-(hydroxymethyl)-1,4-benzodioxin-6-yl]-5,7-dihydroxy-,rel-(+)- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,2-[(2R,3R)-2,3-dihydro-3-[4-hydroxy-3-[(1Z)-2-(4-hydroxy-3-methoxyphenyl)-1-(hydroxymethyl)ethenyl]-5-methoxyphenyl]-2-(hydroxymethyl)-1,4-benzodioxin-6-yl]-5,7-dihydroxy-,rel-(+)-
• 4H-1-Benzopyran-4-one,2-[(2R,3R)-2,3-dihydro-3-[4-hydroxy-3-[(1Z)-2-(4-hydroxy-3-methoxyphenyl)-1-(hydroxymethyl)ethenyl]-5-methoxyphenyl]-2-(hydroxymethyl)-1,4-benzodioxin-6-yl]-5,7-dihydroxy-,rel-(+
• hydnowightin
• (2alpha,3beta(Z))-(+)-2-(2,3-Dihydro-3-(4-hydroxy-3-(2-(4-hydroxy-3-methoxyphenyl)-1-(hydroxymethyl)ethenyl)-5-methoxyphenyl)-2-(hydroxymethyl)-1,4-benzodioxin-6-yl)-5,7-dihydroxy-4H-1-benzopyran-4-one
• 5,7-dihydroxy-2-[(2S,3S)-3-[4-hydroxy-3-[(Z)-3-hydroxy-1-(4-hydroxy-3-methoxyphenyl)prop-1-en-2-yl]-5-methoxyphenyl]-2-(hydroxymethyl)-2,3-dihydro-1,4-benzodioxin-6-yl]chromen-4-one
• 71392-06-8
• 4H-1-Benzopyran-4-one, 2-(2,3-dihydro-3-(4-hydroxy-3-(2-(4-hydroxy-3-methoxyphenyl)-1-(hydroxymethyl)ethenyl)-5-methoxyphenyl)-2-(hydroxymethyl)-1,4-benzodioxin-6-yl)-5,7-dihydroxy-, (2alpha,3beta(Z))-(+)-

• Inchi： 1S/C35H30O12/c1-43-28-8-17(3-5-23(28)39)7-20(15-36)22-9-19(11-31(44-2)34(22)42)35-32(16-37)45-26-6-4-18(10-29(26)47-35)27-14-25(41)33-24(40)12-21(38)13-30(33)46-27/h3-14,32,35-40,42H,15-16H2,1-2H3/b20-7+
• InChI Key： KMYJDVOGPCWOTR-IFRROFPPSA-N
• SMILES： COC1C(O)=CC=C(/C=C(/C2C(O)=C(OC)C=C(C3C(CO)OC4C(=CC(C5OC6C(=C(C=C(C=6)O)O)C(=O)C=5)=CC=4)O3)C=2)\CO)C=1

Computed Properties

• Exact Mass: 642.1737
• Monoisotopic Mass: 642.173726
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 47
• Rotatable Bond Count: 8
• Complexity: 1140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 180
• XLogP3: 4.5
• Topological Polar Surface Area: 185

Experimental Properties

• Density: 1.483
• Boiling Point: 900.6°C at 760 mmHg
• Flash Point: 289.3°C
• Refractive Index: 1.706
• PSA: 184.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Flavonolignans Flavonolignans
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Flavonolignans